1-ethyl-1H-anthra[1,2-d]imidazole-2,6,11(3H)-trione

• IUPAC Name: 1-ethyl-3H-naphtho[3,2-e]benzimidazole-2,6,11-trione
• InChI: InChI=1S/C17H12N2O3/c1-2-19-14-12(18-17(19)22)8-7-11-13(14)16(21)10-6-4-3-5-9(10)15(11)20/h3-8H,2H2,1H3,(H,18,22)
• InChI Key: PAWXONRBXDAKFX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC3=C2C(=O)C4=CC=CC=C4C3=O)NC1=O
• Molecular Formula: C17H12N2O3
• Molecular Weight: 292.29 g/mol

Description

1-Ethyl-1H-anthra[1,2-d]imidazole-2,6,11(3H)-trione, also known as EAI, is a synthetic compound that has been studied for its potential applications in scientific research. EAI belongs to the family of anthraquinone derivatives and has a unique molecular structure that makes it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its intended use. For example, some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of imidazole compounds can vary widely depending on the specific compound. Some imidazole compounds may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

The future directions of imidazole research are likely to continue focusing on the development of novel methods for the regiocontrolled synthesis of substituted imidazoles. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.